N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide

• IUPAC Name: N-ethyl-N-(3-methylphenyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C19H19NO2S/c1-3-20(17-11-6-8-15(2)14-17)23(21,22)19-13-7-10-16-9-4-5-12-18(16)19/h4-14H,3H2,1-2H3
• InChI Key: AJBYHIBIPNRYTN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)S(=O)(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H19NO2S
• Molecular Weight: 325.4 g/mol

Description

N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide, also known as NMS, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a sulfonamide derivative and has a unique structure that makes it an interesting subject of study. In

Mechanism of Action

The mechanism of action of N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide is not fully understood, but it is believed to interact with ion channels and alter their function. N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide has been shown to modulate the activity of several different types of ion channels, including voltage-gated calcium channels, potassium channels, and chloride channels.
Biochemical and Physiological Effects:
N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide in lab experiments is its unique structure, which allows it to interact with ion channels in a specific way. N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide is also relatively easy to synthesize and purify, making it a convenient compound to work with in the lab. However, one limitation of using N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for the study of N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide. One area of research could be to further elucidate its mechanism of action and how it interacts with ion channels. Another area of research could be to explore its potential therapeutic applications in the treatment of neurological disorders and cancer. Additionally, N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide could be used as a tool for studying the structure and function of ion channels in more detail.

Synthesis Methods

The synthesis of N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide involves the reaction of 3-methylbenzenesulfonyl chloride with naphthalene-1-amine in the presence of triethylamine and ethylamine. The resulting product is then purified using column chromatography to obtain N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide.

Scientific Research Applications

N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of protein conformational changes, as a modulator of ion channels, and as a potential therapeutic agent for the treatment of neurological disorders. N-ethyl-N-(3-methylphenyl)-1-naphthalenesulfonamide has also been studied for its potential use in the development of new drugs for the treatment of cancer and other diseases.